Cas no 1431965-15-9 ((4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride)

• Product Name: (4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride
• CAS No: 1431965-15-9
• MF: C₅H₈Cl₃N₃
• MW: 216.496117591858
• CID: 4700118
• Update Time: 2025-06-09

(4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4,5-Dichloro-1-methyl-1H-pyrazol-3-yl)methylamine hydrochloride
• (4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride

• Inchi： 1S/C5H7Cl2N3.ClH/c1-10-5(7)4(6)3(2-8)9-10;/h2,8H2,1H3;1H
• InChI Key： XVYJPVRVNGJWNF-UHFFFAOYSA-N
• SMILES： ClC1=C(N(C)N=C1CN)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Topological Polar Surface Area: 43.8

Additional information on (4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride

Introduction to (4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride (CAS No. 1431965-15-9)

(4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride, CAS No. 1431965-15-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and medicinal chemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and pharmacological properties.

The molecular structure of (4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride features a pyrazole core substituted with chlorine atoms at the 4 and 5 positions, a methyl group at the 1 position, and an amine functional group at the 3 position. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for various chemical and biological assays.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The presence of chlorine atoms in the structure of (4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride contributes to its enhanced reactivity and binding affinity to biological targets.

One of the most compelling aspects of this compound is its ability to interact with multiple biological pathways. Studies have shown that it can modulate enzymes and receptors involved in cell signaling, making it a promising candidate for developing novel therapeutic agents. For instance, research has indicated that (4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

The hydrochloride salt form of this compound has been particularly useful in preclinical studies due to its improved pharmacokinetic properties. Its enhanced solubility allows for more efficient absorption and distribution within the body, while its stability ensures consistent activity over time. These characteristics make it an attractive candidate for further development into a drug candidate.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between (4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride and biological targets. Molecular docking studies have revealed that this compound can bind to various proteins involved in disease pathways, suggesting its potential as a multitargeted drug candidate. This multitargeting approach is increasingly recognized as a key strategy in drug development, as it can lead to more effective and less toxic therapeutic agents.

The synthesis of (4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at the 4 and 5 positions of the pyrazole ring is particularly challenging due to the need for regioselective chlorination. However, recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels.

In conclusion, (4,5-Dichloro-1-methylpyrazol-3-yl)methanamine;hydrochloride, CAS No. 1431965-15-9, is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and medicinal chemistry.